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Oct-5-ynamide: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Oct-5-ynamide is an organic compound belonging to the ynamide family. Ynamides are

characterized by a nitrogen atom attached to an acetylenic carbon, a structural motif that

bestows unique reactivity and makes them valuable building blocks in organic synthesis. Their

stability, compared to the more reactive ynamines, allows for a broader range of chemical

transformations. This guide provides an in-depth look at the chemical structure, properties, and

a plausible synthetic route for Oct-5-ynamide, alongside the general biological significance of

the ynamide class of molecules.

Chemical Structure and Properties
The chemical structure of Oct-5-ynamide features an eight-carbon chain with a triple bond at

the 5th position and a terminal amide group. Based on this structure, its fundamental chemical

properties can be determined.

Table 1: Chemical Properties of Oct-5-ynamide
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Property Value Source

Molecular Formula C₈H₁₃NO Calculated

Molecular Weight 139.19 g/mol Calculated

CAS Number Not available -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Synthesis of Oct-5-ynamide
While a specific, documented synthesis of Oct-5-ynamide is not readily available in the

literature, a plausible and efficient synthetic route can be designed starting from the

commercially available precursor, Oct-5-yn-1-ol (CAS: 41547-21-1)[1]. The proposed synthesis

involves a two-step process: conversion of the alcohol to an alkyl bromide, followed by a

copper-catalyzed coupling with a protected amine, and subsequent deprotection and

amidation.

Experimental Protocol: Proposed Synthesis of Oct-5-
ynamide
Step 1: Synthesis of 1-bromo-oct-5-yne

To a solution of Oct-5-yn-1-ol (1.0 eq) in dichloromethane (DCM) at 0 °C, add

triphenylphosphine (1.2 eq).

Slowly add carbon tetrabromide (1.2 eq) portion-wise, maintaining the temperature at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 3 hours.

Monitor the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water and extract with DCM.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to afford 1-bromo-oct-5-

yne.

Step 2: Synthesis of Oct-5-ynamide

This step is adapted from general procedures for ynamide synthesis utilizing a copper-

catalyzed coupling reaction.[2][3]

In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve acetamide

(2.0 eq) in dry toluene.

Add potassium carbonate (K₂CO₃, 2.0 eq) and copper(I) iodide (CuI, 0.1 eq).

Add N,N'-dimethylethylenediamine (DMEDA, 0.2 eq) as a ligand.

Add the previously synthesized 1-bromo-oct-5-yne (1.0 eq) to the reaction mixture.

Heat the mixture to reflux (approximately 110 °C) and stir for 24 hours.

Monitor the reaction progress by TLC or gas chromatography-mass spectrometry (GC-MS).

After completion, cool the reaction mixture to room temperature and filter through a pad of

Celite.

Wash the filter cake with ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield Oct-5-ynamide.

Synthetic Workflow Diagram
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Step 1: Bromination

Step 2: Copper-Catalyzed Amination

Oct-5-yn-1-ol

P(Ph)₃, CBr₄
DCM, 0°C to rt

1-bromo-oct-5-yne

CuI, DMEDA
K₂CO₃, Toluene, Reflux

Acetamide

Oct-5-ynamide

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Oct-5-ynamide from Oct-5-yn-1-ol.

Biological Activity and Applications
While there is no specific biological activity reported for Oct-5-ynamide itself, the ynamide

functional group is of significant interest in medicinal chemistry and drug development.

Ynamides are considered versatile building blocks for the synthesis of complex nitrogen-

containing molecules.[4][5]

Ynamides have been explored for their potential as:

Peptide Coupling Reagents: They can facilitate the formation of peptide bonds, a

fundamental process in the synthesis of therapeutic peptides.[6]
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Precursors to Bioactive Heterocycles: Ynamides are used in various cyclization reactions to

construct diverse heterocyclic scaffolds, many of which are found in biologically active

natural products and pharmaceuticals.

Covalent Inhibitors: The electrophilic nature of the ynamide triple bond allows for its use as a

"warhead" in covalent inhibitors, which can form a stable bond with target proteins, leading to

potent and prolonged therapeutic effects.

The exploration of Oct-5-ynamide and its derivatives could therefore be a promising avenue

for the discovery of novel therapeutic agents.

Logical Relationship of Ynamide Reactivity
The reactivity of ynamides is governed by the polarization of the alkyne, which is influenced by

the electron-withdrawing group on the nitrogen atom. This makes the internal carbon of the

alkyne electrophilic and the terminal carbon nucleophilic, allowing for a variety of

transformations.

Key Transformations
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Caption: Key reaction pathways involving the versatile ynamide functional group.

Conclusion
Oct-5-ynamide represents an interesting, yet underexplored, member of the ynamide family.

Based on established synthetic methodologies, a reliable route to this compound can be

proposed, opening the door for its investigation in various chemical and biological applications.

The unique electronic properties of the ynamide functional group suggest that Oct-5-ynamide
could serve as a valuable tool for synthetic chemists and drug discovery professionals in the

development of novel molecular entities. Further research is warranted to fully elucidate its

chemical properties and biological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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